2-(Tert-butoxy)-3-hydroxybenzonitrile
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Description
2-(Tert-butoxy)-3-hydroxybenzonitrile is a substituted benzonitrile derivative featuring a benzene ring with three functional groups: a nitrile (-CN) at position 1, a tert-butoxy group (-O-C(CH₃)₃) at position 2, and a hydroxyl (-OH) group at position 3 (Figure 1). Its molecular formula is C₁₁H₁₃NO₂, with a molecular weight of 191.23 g/mol.
This compound is classified as a fine chemical intermediate, likely used in pharmaceuticals or agrochemicals due to the reactive nitrile group and sterically hindered tert-butoxy moiety. The hydroxyl group enhances solubility in polar solvents and enables hydrogen bonding, which may influence crystallization or interactions in biological systems.
Properties
Molecular Formula |
C11H13NO2 |
|---|---|
Molecular Weight |
191.23 g/mol |
IUPAC Name |
3-hydroxy-2-[(2-methylpropan-2-yl)oxy]benzonitrile |
InChI |
InChI=1S/C11H13NO2/c1-11(2,3)14-10-8(7-12)5-4-6-9(10)13/h4-6,13H,1-3H3 |
InChI Key |
PLKBIHHMZBMPAI-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC1=C(C=CC=C1O)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Tert-butoxy)-3-hydroxybenzonitrile typically involves the introduction of the tert-butoxy group and the nitrile group onto a benzene ring. One common method involves the reaction of 3-hydroxybenzonitrile with tert-butyl alcohol in the presence of an acid catalyst. The reaction conditions often include heating the mixture to facilitate the formation of the tert-butoxy group .
Industrial Production Methods
In industrial settings, the production of 2-(Tert-butoxy)-3-hydroxybenzonitrile may involve continuous flow processes to enhance efficiency and yield. Flow microreactor systems have been developed to introduce tert-butoxy groups into various organic compounds in a more sustainable and efficient manner compared to traditional batch processes .
Chemical Reactions Analysis
Types of Reactions
2-(Tert-butoxy)-3-hydroxybenzonitrile can undergo several types of chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to form a carbonyl group.
Reduction: The nitrile group can be reduced to form an amine.
Substitution: The tert-butoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.
Substitution: Strong acids or bases can facilitate the substitution of the tert-butoxy group.
Major Products
Oxidation: Formation of 2-(tert-butoxy)-3-benzoylnitrile.
Reduction: Formation of 2-(tert-butoxy)-3-hydroxybenzylamine.
Substitution: Formation of various substituted benzonitriles depending on the substituent introduced.
Scientific Research Applications
2-(Tert-butoxy)-3-hydroxybenzonitrile has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic effects, particularly in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(Tert-butoxy)-3-hydroxybenzonitrile involves its interaction with various molecular targets. The hydroxy group can form hydrogen bonds with other molecules, while the nitrile group can participate in nucleophilic addition reactions. The tert-butoxy group can influence the compound’s reactivity by donating electron density to the benzene ring, making it more susceptible to electrophilic aromatic substitution .
Comparison with Similar Compounds
Research Findings and Data Gaps
- Thermal Stability : tert-Butyl ethers generally exhibit lower thermal stability than alkyl ethers due to steric strain; this may differ between positional isomers.
- Biological Activity : Substitution patterns significantly affect bioactivity. For example, meta-substituted tert-butyl groups in pharmaceuticals often enhance metabolic stability compared to ortho substituents.
- Data Limitations : Experimental data on melting points, solubility, or reaction kinetics for these specific isomers are absent in the provided evidence, underscoring the need for targeted studies.
Figures
- Figure 1 : Structure of 2-(Tert-butoxy)-3-hydroxybenzonitrile.
- Figure 2 : Structure of 3-tert-Butyl-4-hydroxybenzonitrile.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
